Cas no 2227934-55-4 (rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid
• CAS No: 2227934-55-4
• MF: C₂₇H₂₈N₂O₅
• MW: 460.521627426147
• CID: 6455846
• PubChem ID: 165564321
• Update Time: 2025-05-20

rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid
• 2227934-55-4
• EN300-1551153
• rac-(1R,3R)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cyclohexane-1-carboxylic acid

• Inchi： 1S/C27H28N2O5/c1-2-8-24(25(30)28-18-10-7-9-17(15-18)26(31)32)29-27(33)34-16-23-21-13-5-3-11-19(21)20-12-4-6-14-22(20)23/h1,3-6,11-14,17-18,23-24H,7-10,15-16H2,(H,28,30)(H,29,33)(H,31,32)/t17-,18-,24?/m1/s1
• InChI Key： YYZLRQXURRTLCO-HPGOHTHCSA-N
• SMILES： OC([C@@H]1CCC[C@H](C1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 460.19982200g/mol
• Monoisotopic Mass: 460.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid

rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid: A Comprehensive Overview

The compound rac-(1R,3R)-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid, identified by the CAS registry number 2227934-55-4, is a complex organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its unique stereochemistry and functional groups, which make it a valuable subject for both academic and industrial research.

The structure of this compound is notable for its cyclohexane ring system, which serves as the central framework. Attached to this ring are several functional groups, including a carboxylic acid group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these groups suggests that this compound may play a role in peptide synthesis or as an intermediate in the production of more complex molecules. Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents, particularly in the context of targeted drug delivery systems.

One of the key features of rac-(1R,3R)-3-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocyclohexane-1-carboxylic acid is its stereochemistry. The racemic mixture designation indicates that it contains equal amounts of both enantiomers, which is a common characteristic in many pharmaceutical intermediates. The specific stereochemistry at the (1R,3R) configuration is critical for determining the compound's biological activity and compatibility with various synthetic pathways.

Recent advancements in synthetic chemistry have enabled researchers to explore more efficient methods for synthesizing this compound. For instance, the use of asymmetric catalysis and protecting group strategies has significantly improved the yield and purity of this molecule. These developments are particularly important given the increasing demand for high-quality intermediates in the pharmaceutical industry.

In terms of applications, rac-(1R,3R)-3-{(9H-fluoren...